Cas no 1805406-75-0 (4-(Bromomethyl)-5-chloro-3-(difluoromethyl)-2-fluoropyridine)

• Product Name: 4-(Bromomethyl)-5-chloro-3-(difluoromethyl)-2-fluoropyridine
• CAS No: 1805406-75-0
• MF: C₇H₄BrClF₃N
• MW: 274.465570449829
• CID: 4869270
• Update Time: 2025-05-28

4-(Bromomethyl)-5-chloro-3-(difluoromethyl)-2-fluoropyridine Chemical and Physical Properties

Names and Identifiers

• 4-(Bromomethyl)-5-chloro-3-(difluoromethyl)-2-fluoropyridine

• Inchi： 1S/C7H4BrClF3N/c8-1-3-4(9)2-13-7(12)5(3)6(10)11/h2,6H,1H2
• InChI Key： BHXNDTCLYMTXFP-UHFFFAOYSA-N
• SMILES： BrCC1C(=CN=C(C=1C(F)F)F)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 172
• XLogP3: 3.1
• Topological Polar Surface Area: 12.9

Additional information on 4-(Bromomethyl)-5-chloro-3-(difluoromethyl)-2-fluoropyridine

Comprehensive Overview of 4-(Bromomethyl)-5-chloro-3-(difluoromethyl)-2-fluoropyridine (CAS No. 1805406-75-0)

4-(Bromomethyl)-5-chloro-3-(difluoromethyl)-2-fluoropyridine is a highly specialized heterocyclic compound with significant applications in pharmaceutical and agrochemical research. Its unique structural features, including the presence of bromomethyl, chloro, difluoromethyl, and fluoro substituents, make it a valuable intermediate in the synthesis of bioactive molecules. The compound's CAS number, 1805406-75-0, is frequently searched in scientific databases, reflecting its growing importance in modern chemistry.

In recent years, the demand for fluorinated pyridines has surged due to their enhanced metabolic stability and bioavailability, which are critical in drug discovery. Researchers are particularly interested in 4-(Bromomethyl)-5-chloro-3-(difluoromethyl)-2-fluoropyridine for its potential role in developing next-generation kinase inhibitors and antimicrobial agents. These applications align with current trends in precision medicine and the fight against antibiotic resistance, topics that dominate scientific discourse and public interest.

The synthesis of 4-(Bromomethyl)-5-chloro-3-(difluoromethyl)-2-fluoropyridine involves multi-step organic reactions, often requiring careful optimization to achieve high yields and purity. Its bromomethyl group serves as a versatile handle for further functionalization, enabling the creation of diverse derivatives. This adaptability is crucial for combinatorial chemistry and high-throughput screening, methodologies that are central to modern drug development pipelines.

From an environmental perspective, the compound's difluoromethyl moiety has garnered attention due to its potential to reduce ecological impact compared to traditional agrochemicals. This aligns with the global push for sustainable chemistry and green synthesis, addressing concerns raised by regulatory bodies and environmentally conscious consumers. Such considerations are increasingly influencing R&D strategies across the chemical industry.

Analytical characterization of 4-(Bromomethyl)-5-chloro-3-(difluoromethyl)-2-fluoropyridine typically employs advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC. These methods ensure precise quality control, which is paramount given the compound's use in sensitive applications. The growing integration of artificial intelligence in analytical chemistry has further enhanced the efficiency of such characterizations, a development closely watched by industry professionals.

In material science, derivatives of 4-(Bromomethyl)-5-chloro-3-(difluoromethyl)-2-fluoropyridine have shown promise in the development of organic electronic materials. The compound's ability to influence electron distribution makes it interesting for applications in OLED technology and molecular sensors, areas experiencing rapid growth due to advancements in wearable technology and IoT devices.

Regulatory compliance remains a key consideration when working with 4-(Bromomethyl)-5-chloro-3-(difluoromethyl)-2-fluoropyridine. While not classified as hazardous under standard protocols, proper handling procedures are essential to maintain safety standards. This aspect is particularly relevant given increasing scrutiny of chemical safety in both academic and industrial settings, with many researchers actively searching for safe handling guidelines for such compounds.

The commercial availability of 4-(Bromomethyl)-5-chloro-3-(difluoromethyl)-2-fluoropyridine has expanded in recent years, with suppliers offering various purity grades to meet different research needs. This accessibility has facilitated its adoption across multiple disciplines, from medicinal chemistry to materials science. Pricing trends and supply chain dynamics for such specialized chemicals are closely monitored by procurement specialists in research institutions.

Future research directions for 4-(Bromomethyl)-5-chloro-3-(difluoromethyl)-2-fluoropyridine may explore its potential in bioconjugation chemistry and proteolysis-targeting chimeras (PROTACs), two cutting-edge areas in drug discovery. The compound's structural features make it particularly suitable for these applications, which are currently among the most searched topics in pharmaceutical research databases.

In conclusion, 4-(Bromomethyl)-5-chloro-3-(difluoromethyl)-2-fluoropyridine represents a compelling case study in how targeted molecular design can address multiple contemporary challenges in chemistry and biology. Its versatility and relevance to current research priorities ensure continued interest from both academia and industry, with its CAS number 1805406-75-0 likely to remain prominent in scientific literature for years to come.